Cas no 1807119-92-1 (2,6-Bis(trifluoromethyl)-3-cyanobenzaldehyde)

• Product Name: 2,6-Bis(trifluoromethyl)-3-cyanobenzaldehyde
• CAS No: 1807119-92-1
• MF: C₁₀H₃F₆NO
• MW: 267.127343416214
• CID: 4963923
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-3-cyanobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-cyanobenzaldehyde

• Inchi： 1S/C10H3F6NO/c11-9(12,13)7-2-1-5(3-17)8(6(7)4-18)10(14,15)16/h1-2,4H
• InChI Key： IOYYPZVNKXFQBS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 267.01188269 g/mol
• Monoisotopic Mass: 267.01188269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9
• Molecular Weight: 267.13